Cas no 2137807-77-1 (1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro-)
1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid
- 3-(1-Ethyltriazol-4-yl)-2,2-difluoropropanoic acid
- 1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro-
-
- Inchi: 1S/C7H9F2N3O2/c1-2-12-4-5(10-11-12)3-7(8,9)6(13)14/h4H,2-3H2,1H3,(H,13,14)
- InChI Key: AZWLVBSJVSKMOD-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(CC1=CN(CC)N=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 0.5
- Topological Polar Surface Area: 68
1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-789905-0.05g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 0.05g |
$1188.0 | 2024-05-22 | |
| Enamine | EN300-789905-0.1g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 0.1g |
$1244.0 | 2024-05-22 | |
| Enamine | EN300-789905-0.25g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 0.25g |
$1300.0 | 2024-05-22 | |
| Enamine | EN300-789905-0.5g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 0.5g |
$1357.0 | 2024-05-22 | |
| Enamine | EN300-789905-1.0g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 1.0g |
$1414.0 | 2024-05-22 | |
| Enamine | EN300-789905-2.5g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 2.5g |
$2771.0 | 2024-05-22 | |
| Enamine | EN300-789905-5.0g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 5.0g |
$4102.0 | 2024-05-22 | |
| Enamine | EN300-789905-10.0g |
3-(1-ethyl-1H-1,2,3-triazol-4-yl)-2,2-difluoropropanoic acid |
2137807-77-1 | 95% | 10.0g |
$6082.0 | 2024-05-22 |
1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro-
1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- (CAS No. 2137807-77-1): A Versatile Building Block in Modern Chemistry
1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- (CAS No. 2137807-77-1) is a highly specialized fluorinated triazole derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethyl substitution pattern, serves as a valuable building block for the synthesis of more complex molecules. The presence of both the 1,2,3-triazole ring and the propanoic acid moiety makes it particularly interesting for drug discovery applications, where such structural features are known to enhance bioavailability and target specificity.
The growing interest in fluorinated heterocycles like 1-ethyl-α,α-difluoro-1H-1,2,3-triazole-4-propanoic acid stems from their ability to modulate the physicochemical properties of lead compounds in drug development. Researchers are particularly drawn to this molecule because the difluoroethyl group can significantly influence lipophilicity and metabolic stability - two critical parameters in modern medicinal chemistry. Recent studies have shown that incorporation of such fluorinated motifs can improve blood-brain barrier penetration and reduce oxidative metabolism, making them valuable for CNS-targeted therapeutics.
In the context of current research trends, 1H-1,2,3-triazole-4-propanoic acid derivatives are being extensively investigated for their potential in addressing antibiotic resistance. The triazole ring system, when combined with strategic fluorine substitution as seen in CAS 2137807-77-1, has demonstrated promising activity against resistant bacterial strains. This aligns perfectly with the global health community's urgent need for novel antimicrobial scaffolds that can circumvent existing resistance mechanisms.
The synthetic versatility of 1-ethyl-α,α-difluoro-1H-1,2,3-triazole-4-propanoic acid makes it particularly valuable for click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions while maintaining the integrity of its fluorinated side chain has opened new avenues in bioconjugation and materials science. Recent publications highlight its use in creating sophisticated drug delivery systems and biocompatible polymers, answering the growing demand for more precise therapeutic targeting.
From a commercial perspective, the market for specialized fluorinated triazole compounds like CAS 2137807-77-1 has seen steady growth, driven by increasing R&D investments in personalized medicine and targeted therapies. Pharmaceutical companies are particularly interested in this scaffold for developing kinase inhibitors and protease-targeted drugs. The compound's unique structural features allow for fine-tuning of molecular interactions, making it attractive for fragment-based drug design approaches that dominate current drug discovery pipelines.
Environmental considerations have also shaped recent applications of 1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro-. Its potential use in creating more biodegradable agrochemicals has garnered attention from sustainable agriculture researchers. The combination of the triazole pharmacophore with fluorinated side chains appears to offer an optimal balance between efficacy and environmental persistence, addressing one of the key challenges in modern crop protection chemistry.
Analytical characterization of 1-ethyl-α,α-difluoro-1H-1,2,3-triazole-4-propanoic acid typically involves advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for quality control in production and for studying the compound's behavior in complex biological systems. Recent advancements in analytical technology have made it possible to track the metabolic fate of such fluorinated compounds with unprecedented precision, facilitating their development as pharmaceutical ingredients.
The future outlook for CAS 2137807-77-1 appears promising, with several patent applications filed in recent years covering its derivatives for various therapeutic indications. Its structural features continue to inspire novel synthetic methodologies, particularly in the emerging field of late-stage fluorination. As the pharmaceutical industry increasingly recognizes the value of strategic fluorine incorporation, compounds like 1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro- are poised to play an even more significant role in the development of next-generation therapeutics.
2137807-77-1 (1H-1,2,3-Triazole-4-propanoic acid, 1-ethyl-α,α-difluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)